Cas no 91702-88-4 (5-(methylamino)pyridine-3-carboxylic acid)

5-(methylamino)pyridine-3-carboxylic acid structure

91702-88-4 structure

Product Name:5-(methylamino)pyridine-3-carboxylic acid

CAS No:91702-88-4

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD04971939

CID:800034

PubChem ID:2050103

Update Time:2024-10-26

5-(methylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Methylamino)nicotinic acid
- 3-Pyridinecarboxylicacid, 5-(methylamino)-
- 5-(methylamino)pyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 5-(methylamino)-
- 5-methylamino-nicotinic acid
- 5-(Methylamino)nicotinicAcid
- MLS000685973
- XZSWHQCDTYJZJA-UHFFFAOYSA-N
- HMS1655N15
- 6280AJ
- BDBM50121999
- TRA0015400
- SY003374
- SMR000324846
- AB1001595
- 5-(Methylamino)-3-pyridinecarboxylic acid (ACI)
- EN300-237791
- CHEMBL1588120
- 91702-88-4
- Z1198165175
- AS-31551
- AKOS005206731
- MFCD04971939
- F1926-0020
- DB-012798
- 3-Pyridinecarboxylicacid,5-(methylamino)-(9CI)
- DTXSID80365987
- SB52595
- SCHEMBL185398
- MDL： MFCD04971939
- Inchi： 1S/C7H8N2O2/c1-8-6-2-5(7(10)11)3-9-4-6/h2-4,8H,1H3,(H,10,11)
- InChI Key： XZSWHQCDTYJZJA-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(NC)C=NC=1)O

Computed Properties

Exact Mass: 152.05900
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.2
XLogP3: 0.4

Experimental Properties

Flash Point: 182.4℃
PSA: 62.22000
LogP: 0.89450

5-(methylamino)pyridine-3-carboxylic acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(methylamino)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177592-5g	5-(Methylamino)nicotinic acid	91702-88-4	97%	5g	$400	2021-08-05
TRC	M328488-25mg	5-(Methylamino)nicotinic acid	91702-88-4		25mg	$64.00	2023-05-17
TRC	M328488-50mg	5-(Methylamino)nicotinic acid	91702-88-4		50mg	$69.00	2023-05-17
TRC	M328488-100mg	5-(Methylamino)nicotinic acid	91702-88-4		100mg	$92.00	2023-05-17
TRC	M328488-250mg	5-(Methylamino)nicotinic acid	91702-88-4		250mg	$161.00	2023-05-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY003374-0.25g	5-(Methylamino)nicotinic Acid	91702-88-4	>97%	0.25g	¥850.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY003374-1g	5-(Methylamino)nicotinic Acid	91702-88-4	>97%	1g	¥1419.35	2025-04-11
Apollo Scientific	OR951641-250mg	5-(Methylamino)nicotinic acid	91702-88-4	95%	250mg	£157.00	2025-02-21
Apollo Scientific	OR951641-1g	5-(Methylamino)nicotinic acid	91702-88-4	95%	1g	£316.00	2025-02-21
Matrix Scientific	136262-1g	5-(Methylamino)nicotinic acid, 95%+	91702-88-4	95%	1g	$524.00	2023-09-09

5-(methylamino)pyridine-3-carboxylic acid Production Method

Production Method 1

91702-86-2

91702-88-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt

Reference

: Convenient synthesis of aminopyridinecarboxylic acids

Okamoto, Iwao; et al, Heterocycles, 2011, 83(10), 2343-2352

Production Method 2

91702-88-4

Reaction Conditions

Reference

: Aminopyridinecarboxylic acid derivatives and their use

, European Patent Organization, , ,

Production Method 3

873383-06-3

91702-88-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-diphenylphosphine-κP]]dichl… Solvents: Methanol ; 23 h, 0.4 MPa, 100 °C
2.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt

Reference

: Convenient synthesis of aminopyridinecarboxylic acids

Okamoto, Iwao; et al, Heterocycles, 2011, 83(10), 2343-2352

Production Method 4

625-92-3

91702-88-4

Reaction Conditions

1.1 Solvents: Water ; 46 h, 190 °C
2.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-diphenylphosphine-κP]]dichl… Solvents: Methanol ; 23 h, 0.4 MPa, 100 °C
3.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt

Reference

: Convenient synthesis of aminopyridinecarboxylic acids

Okamoto, Iwao; et al, Heterocycles, 2011, 83(10), 2343-2352

5-(methylamino)pyridine-3-carboxylic acid Raw materials

5-(methylamino)pyridine-3-carboxylic acid Preparation Products

5-(methylamino)pyridine-3-carboxylic acid (91702-88-4)

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Cas no 91702-88-4 (5-(methylamino)pyridine-3-carboxylic acid)

5-(methylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(methylamino)pyridine-3-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(methylamino)pyridine-3-carboxylic acid Pricemore >>

5-(methylamino)pyridine-3-carboxylic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

5-(methylamino)pyridine-3-carboxylic acid Raw materials

5-(methylamino)pyridine-3-carboxylic acid Preparation Products

5-(methylamino)pyridine-3-carboxylic acid Related Literature

Related Categories

91702-88-4 (5-(methylamino)pyridine-3-carboxylic acid) Related Products